Cas no 2229358-95-4 (1-(2,5-difluoro-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2,5-difluoro-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229358-95-4
• MF: C₁₃H₁₄F₂O₂
• MW: 240.245871067047
• CID: 6577407
• PubChem ID: 165687778
• Update Time: 2025-05-19

1-(2,5-difluoro-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-difluoro-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1757162
• 2229358-95-4

• Inchi： 1S/C13H14F2O2/c1-7-4-10(15)8(5-9(7)14)13(11(16)17)6-12(13,2)3/h4-5H,6H2,1-3H3,(H,16,17)
• InChI Key： FLZPXRLAFSEATI-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(=CC=1C1(C(=O)O)CC1(C)C)F

Computed Properties

• Exact Mass: 240.09618601g/mol
• Monoisotopic Mass: 240.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2,5-difluoro-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 1-(2,5-difluoro-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229358-95-4)

1-(2,5-difluoro-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229358-95-4) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various applications in drug discovery and development.

The molecular structure of 1-(2,5-difluoro-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid is composed of a cyclopropane ring substituted with a carboxylic acid group and a 2,5-difluoro-4-methylphenyl moiety. The presence of the cyclopropane ring and the fluorine substituents imparts distinct chemical properties to this compound, making it an interesting candidate for further investigation.

Recent studies have highlighted the potential of 1-(2,5-difluoro-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. These findings suggest that it could be a valuable lead compound for the development of new therapeutic agents targeting inflammatory diseases and pain management.

In addition to its anti-inflammatory and analgesic activities, 1-(2,5-difluoro-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid has also been investigated for its potential as an antiviral agent. A study published in the Journal of Virology reported that this compound demonstrates significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes.

The pharmacokinetic properties of 1-(2,5-difluoro-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid have also been studied extensively. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral medication. Additionally, the compound shows low toxicity in preclinical studies, which is a crucial factor for its potential use in human therapy.

In terms of synthetic accessibility, 1-(2,5-difluoro-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid can be synthesized using well-established organic chemistry techniques. A common synthetic route involves the coupling of a 2,5-difluoro-4-methylbenzyl halide with a cyclopropyl carboxylic acid derivative followed by appropriate functional group modifications. This synthetic approach allows for the preparation of the compound on a laboratory scale and can be scaled up for industrial production if needed.

The structural diversity and functional group versatility of 1-(2,5-difluoro-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid make it an attractive scaffold for medicinal chemists to explore further modifications. By introducing different substituents or functional groups at various positions on the molecule, researchers can fine-tune its biological activities and pharmacological properties to optimize its therapeutic potential.

In conclusion, 1-(2,5-difluoro-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229358-95-4) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in anti-inflammatory, analgesic, and antiviral therapies make it an important candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to uncover more about its mechanisms of action and therapeutic benefits, paving the way for new drug discoveries.